![molecular formula C18H14N2O3 B2403213 2-(2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione CAS No. 105260-10-4](/img/structure/B2403213.png)
2-(2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione
Overview
Description
2-(2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione is a useful research compound. Its molecular formula is C18H14N2O3 and its molecular weight is 306.321. The purity is usually 95%.
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Scientific Research Applications
Catalytic Synthesis of 1,3-Oxazole Derivatives
The paper by Shinde et al. (2022) discusses the catalytic synthesis of 1,3-oxazole derivatives, which are nitrogen and oxygen-containing heterocyclic compounds. These compounds, including derivatives, have a wide variety of applications in medicinal, pharmaceutical, agrochemical, and material sciences. The review emphasizes the synthetic methodology strategies and applications of 1,3-oxazole derivatives, providing a comprehensive interpretation of the literature on metal-based catalytic strategies for these derivatives Shinde et al., 2022.
Pharmacological Effects of Omeprazole
The paper by Paz et al. (2020) discusses Omeprazole (OME), which is used for treating gastrointestinal disorders and its long-term use can increase the risk of gastric cancer. The study aims to characterize the pharmacological effects of OME and correlate its adverse effects and toxicogenetic risks to the mechanisms of genomic instability and cancer. The findings suggest that long-term use of OME can induce genomic instability Paz et al., 2020.
Antiproliferative Activity of Thiazole and Oxazole Derivatives
Guerrero-Pepinosa et al. (2021) performed a systematic review on the antiproliferative and antitumor activities of thiazole and oxazole derivatives. The review provides evidence from the literature on these activities from 2014 to April 2020, concluding that most promising compounds identified contained thiazole nuclei or derivatives Guerrero-Pepinosa et al., 2021.
Biological Potential of Benzoxazole Derivatives
Kamal et al. (2020) discuss the significant pharmacological activities exhibited by benzoxazole and its derivatives. The study underscores the therapeutic potential of the majority of synthesized drug molecules and how therapeutic changes are related to slight changes in the heterocyclic moiety. The review aims to provide updated information about synthesized benzoxazole derivatives and their biological potential against numerous diseases Kamal et al., 2020.
Properties
IUPAC Name |
2-(2-oxo-1,3,4,5-tetrahydro-1-benzazepin-3-yl)isoindole-1,3-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14N2O3/c21-16-15(10-9-11-5-1-4-8-14(11)19-16)20-17(22)12-6-2-3-7-13(12)18(20)23/h1-8,15H,9-10H2,(H,19,21) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SMZOPJDSHVNPHT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=CC=CC=C2NC(=O)C1N3C(=O)C4=CC=CC=C4C3=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
105260-10-4 | |
Record name | 2-(2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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